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Compound of Interest

Compound Name: Oroxylin A glucoronide

Cat. No.: B150416 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Oroxylin A glucuronide, a flavonoid glucuronide utilized in pharmacological research.

Adherence to these procedures is critical for ensuring personnel safety, environmental

protection, and regulatory compliance. This guide is intended for researchers, scientists, and

drug development professionals actively engaged in laboratory work with this compound.

Immediate Safety and Handling Precautions
Oroxylin A glucuronide is classified as Acute Toxicity, Oral, Category 4, meaning it is harmful if

swallowed.[1] All personnel handling this compound must adhere to standard laboratory safety

protocols, including the use of appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

In the event of a spill, the area should be decontaminated with a 10% caustic solution.
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Quantitative Data Summary
The following table summarizes key quantitative data for Oroxylin A glucuronide.

Property Value

Chemical Formula C₂₂H₂₀O₁₁

Molecular Weight 460.4 g/mol

GHS Hazard Statement H302: Harmful if swallowed

Toxicity Data

An extract containing Oroxylin A glucuronide

showed an IC50 of 50 µg/mL against the HSC-3

cancer cell line in an in vitro study.[2]

Appearance Solid

Step-by-Step Disposal Protocol
Given its acute oral toxicity and its investigation for anti-cancer properties, Oroxylin A

glucuronide and any materials contaminated with it should be handled as hazardous and

potentially cytotoxic waste. The primary method of disposal should be incineration.

1. Waste Segregation and Collection:

Solid Waste:

Unused or expired Oroxylin A glucuronide powder.

Contaminated PPE (gloves, disposable lab coats).

Contaminated lab supplies (e.g., weigh boats, pipette tips, centrifuge tubes).

Liquid Waste:

Solutions containing Oroxylin A glucuronide.

Rinsate from cleaning contaminated glassware.
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Sharps Waste:

Needles, syringes, or any other sharps contaminated with Oroxylin A glucuronide.

2. Waste Containment:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container. The container should be lined with a heavy-duty plastic bag.

Liquid Waste: Collect in a designated, leak-proof, and shatter-resistant hazardous waste

container (e.g., a plastic carboy). Ensure the container is compatible with any solvents used.

Sharps Waste: Place directly into a designated, puncture-resistant sharps container for

cytotoxic waste.

3. Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste" and "Cytotoxic Waste".

The full chemical name: "Oroxylin A glucuronide".

The primary hazard: "Toxic".

The date the first waste was added to the container.

The name of the principal investigator or laboratory contact.

4. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store incompatible waste streams separately to prevent accidental mixing.

5. Final Disposal:
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Once a waste container is full, or within one year of the first addition of waste, arrange for

pickup by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Do not dispose of Oroxylin A glucuronide down the drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Oroxylin A

glucuronide.
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Caption: Disposal workflow for Oroxylin A glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b150416?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oroxylin-A-glucoronide
https://pubchem.ncbi.nlm.nih.gov/compound/Oroxylin-A-glucoronide
https://pdfs.semanticscholar.org/ef7d/8761bf6402197812e8cf58b5aeb60e82b360.pdf
https://www.benchchem.com/product/b150416#oroxylin-a-glucoronide-proper-disposal-procedures
https://www.benchchem.com/product/b150416#oroxylin-a-glucoronide-proper-disposal-procedures
https://www.benchchem.com/product/b150416#oroxylin-a-glucoronide-proper-disposal-procedures
https://www.benchchem.com/product/b150416#oroxylin-a-glucoronide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

